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Compound of Interest

Compound Name: Anti-inflammatory agent 31

Cat. No.: B15573470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Anti-inflammatory agent 31, also identified as enone 17, is a semi-synthetic derivative of

andrographolide, a natural diterpenoid lactone. This compound has demonstrated significant

anti-inflammatory properties through the modulation of key signaling pathways. This technical

guide provides a comprehensive overview of its chemical structure, physicochemical and

pharmacological properties, and detailed experimental protocols for its evaluation. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in the discovery and development of novel anti-inflammatory

therapeutics.

Chemical Structure and Physicochemical Properties
Anti-inflammatory agent 31 is a derivative of andrographolide, a natural product isolated from

Andrographis paniculata. Its chemical identity is confirmed by the CAS number 3051838-54-8.

Chemical Structure:

While a definitive public domain image of the exact chemical structure for "Anti-inflammatory
agent 31" or "enone 17" is not readily available in the search results, its identity as an

andrographolide derivative provides a foundational understanding of its core scaffold.

Andrographolide possesses a characteristic labdane diterpenoid structure. The designation
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"enone 17" suggests a modification creating an α,β-unsaturated ketone (enone) functionality,

likely at or involving position 17 of the andrographolide backbone. This structural feature is

often introduced to enhance biological activity.

The following table summarizes the known physicochemical properties of Anti-inflammatory
agent 31.

Property Value Reference

Chemical Name
Anti-inflammatory agent 31;

enone 17
[1][2]

CAS Number 3051838-54-8 [3]

Molecular Formula C₁₉H₃₀O₃ [3]

Molecular Weight 306.44 g/mol [3]

Appearance Not specified

Melting Point Not specified

Solubility Not specified

Storage Powder: -20°C for 3 years [2]

Pharmacological Properties and Mechanism of
Action
Anti-inflammatory agent 31 exerts its effects by targeting critical inflammatory signaling

pathways. Its primary mechanism involves the inhibition of Nuclear Factor-kappa B (NF-κB)

activation. This inhibition is achieved through the upstream blockade of the Phosphoinositide 3-

kinase/Protein Kinase B (PI3K/Akt) and the Extracellular signal-regulated kinase 1/2 (ERK1/2)

Mitogen-Activated Protein Kinase (MAPK) signaling pathways[1][4].

The proposed mechanism of action is visualized in the following signaling pathway diagram.
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Administer Anti-inflammatory agent 31
(0.3, 1.0 mg/kg, i.p.)

Induce Lung Injury with LPS
(intratracheal or intranasal administration)

Monitor Animals and
Collect Samples at a Defined Timepoint

Perform Bronchoalveolar Lavage (BAL) Process Lung Tissue for
Histology and Myeloperoxidase (MPO) Assay

Analyze BAL Fluid for
Cell Counts and Cytokines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Anti-inflammatory Agent
31 (Enone 17)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573470#anti-inflammatory-agent-31-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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